Cas no 2138122-10-6 (4-Ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol)

• Product Name: 4-Ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol
• CAS No: 2138122-10-6
• MF: C₁₄H₂₉NO
• MW: 227.386164426804
• CID: 6440392
• PubChem ID: 165748191
• Update Time: 2025-05-19

4-Ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160213
• 4-ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol
• 2138122-10-6
• 4-Ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H29NO/c1-4-6-7-10-15(3)14-11-13(16)9-8-12(14)5-2/h12-14,16H,4-11H2,1-3H3
• InChI Key： XALWREIUMQFAIQ-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(C)CCCCC

Computed Properties

• Exact Mass: 227.224914549g/mol
• Monoisotopic Mass: 227.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Ethyl-3-[methyl(pentyl)amino]cyclohexan-1-ol

Professional Introduction to 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol (CAS No. 2138122-10-6)

4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol, identified by its CAS number 2138122-10-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexane backbone and substituents, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly the presence of an ethyl group, a methyl(pentyl)amino substituent, and a hydroxyl group, make it a versatile candidate for further investigation.

The synthesis and characterization of 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol involve meticulous attention to detail to ensure the purity and stability of the final product. Advanced synthetic techniques, such as multi-step organic reactions and purification methods like column chromatography, are employed to achieve the desired chemical structure. The molecular geometry and stereochemistry of this compound are critical factors that influence its biological activity, making computational studies and experimental validation essential in its development.

In recent years, there has been growing interest in the exploration of novel pharmacophores that can modulate biological pathways effectively. The structural motif of 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol aligns well with this trend, as it combines elements known to interact with biological targets. For instance, the cyclohexane ring provides a rigid scaffold that can mimic natural biomolecules, while the amino and hydroxyl groups offer potential sites for hydrogen bonding interactions. These features make it a promising candidate for the design of drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas.

One of the most compelling aspects of 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol is its potential in drug discovery. Researchers have been investigating its derivatives to identify compounds with enhanced pharmacological properties. For example, modifications to the substituents can alter the solubility, bioavailability, and metabolic stability of the molecule. These studies often involve high-throughput screening (HTS) techniques to rapidly assess the activity of numerous compounds against various biological targets. The results from these screenings can provide valuable insights into the structure-activity relationships (SAR) of this class of molecules.

The pharmacological profile of 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol has been studied in several preclinical models. Initial findings suggest that it may exhibit properties such as receptor binding affinity, enzyme inhibition, and modulation of signal transduction pathways. These effects are crucial for developing drugs that can effectively treat diseases by interfering with specific biological processes. Additionally, the compound's ability to cross the blood-brain barrier is an important consideration for therapies targeting central nervous system (CNS) disorders.

In terms of synthetic accessibility, 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol presents both challenges and opportunities. While the synthesis requires specialized equipment and expertise, recent advances in synthetic chemistry have made it more feasible to produce complex molecules like this one on a larger scale. Techniques such as flow chemistry and automated synthesis platforms have streamlined the process, allowing for faster development cycles. These innovations are particularly valuable in pharmaceutical research where rapid iteration is often necessary to optimize drug candidates.

The future directions for research on 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol include further exploration of its pharmacological effects and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these studies forward. By leveraging interdisciplinary approaches that combine computational modeling with experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 4-Ethyl-3-[methyl(pentyl)amino)cyclohexan-1-ol (CAS No. 2138122-10-6) is a compound with significant potential in medicinal chemistry and drug development. Its unique structural features make it a versatile tool for exploring new therapeutic strategies. As research continues to uncover its pharmacological properties and synthetic possibilities, this molecule is poised to play an important role in future medical advancements.